Cas no 2171547-81-0 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid)

• Product Name: 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid
• CAS No: 2171547-81-0
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5825308
• PubChem ID: 165818862
• Update Time: 2025-10-28

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid
• EN300-1558621
• 2171547-81-0
• 2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)-5-methylhex-4-enoic acid

• Inchi： 1S/C27H30N2O5/c1-16(2)11-12-24(26(31)32)29-25(30)22-13-17(22)14-28-27(33)34-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-11,17,22-24H,12-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BIYWCLUYWZOIEC-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid (CAS No. 2171547-81-0)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid, identified by its CAS number 2171547-81-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines multiple functional groups that make it a promising candidate for various biochemical applications. The presence of a fluoren-9-ylmethyl moiety, a formamido group, and a cyclopropyl ring within its structure imparts unique chemical properties that are being explored for their potential in drug discovery and molecular recognition.

The fluoren-9-ylmethyl methoxycarbonyl substituent is particularly noteworthy, as it introduces both rigidity and electronic tunability to the molecule. Fluorene derivatives are well-known for their stability and fluorescence properties, making them valuable in materials science and biological imaging. In this context, the fluoren-9-ylmethyl methoxycarbonyl group not only enhances the structural integrity of the compound but also provides a platform for further functionalization, enabling the design of more complex and tailored molecules.

The cyclopropyl ring is another critical feature of this compound, contributing to its steric environment and influencing its interactions with biological targets. Cyclopropane-containing molecules are frequently investigated in medicinal chemistry due to their ability to induce conformational constraints, which can improve binding affinity and selectivity. The integration of the cyclopropyl ring with the formamido group creates a multifaceted structure that may exhibit enhanced pharmacological activity.

The carboxylic acid functionality at the 5-position of the hexenoic acid backbone further expands the potential applications of this compound. Carboxylic acids are versatile pharmacophores that can participate in hydrogen bonding, salt formation, and esterification reactions, making them valuable in drug design. The combination of these features—fluoren-9-ylmethyl methoxycarbonyl, formamido, cyclopropyl ring, and carboxylic acid—makes 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)-5-methylhex-4-enoic acid (CAS No. 2171547-81-0) a structurally rich molecule with diverse chemical and biological implications.

Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules, allowing researchers to predict their behavior in biological systems with greater accuracy. The integration of machine learning algorithms has further accelerated the discovery process by identifying novel interactions and optimizing molecular structures for enhanced efficacy. In this regard, 2-( {2-( {(9H-fluoren -9 -yl)methoxycarbonyl }amino )methylcycloprop yl }formamid o)-5 -methylhex -4 -enoic acid (CAS No. 2171547 -81 -0) represents an excellent case study for demonstrating how computational tools can be leveraged to explore the potential of structurally complex compounds.

One of the most exciting areas of research involving this compound is its potential application in enzyme inhibition. The combination of the formamido group and the carboxylic acid moiety suggests that it may interact with active sites on enzymes through multiple binding interactions. This dual interaction capability could lead to higher binding affinities and improved selectivity over existing inhibitors. For instance, enzymes involved in metabolic pathways or signal transduction could be targeted using derivatives of this compound, offering new therapeutic strategies.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can modulate metabolic stability, lipophilicity, and binding affinity, making fluorinated derivatives highly sought after in drug development. The presence of the fluoren -9 -ylmethyl methoxycarbonyl group in 2-( {2-( {(9H-fluoren -9 -yl)methoxycarbonyl }amino )methylcycloprop yl }formamid o)-5 -methylhex -4 -enoic acid (CAS No. 2171547 -81 -0) aligns with this trend, suggesting that it may exhibit favorable pharmacokinetic properties.

In addition to its potential as an enzyme inhibitor, this compound may also find applications in material science and nanotechnology. The fluorescence properties of fluorene derivatives make them useful in sensors and bioimaging agents. By incorporating additional functional groups or conjugating this molecule with other materials, researchers could develop novel devices or probes for diagnostic purposes.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, recent advances in synthetic methodologies have made it possible to construct highly functionalized compounds with greater ease than previously thought. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient assembly of aryl rings, while transition-metal-catalyzed cyclizations have facilitated the construction of cyclic motifs like the cycloprop yl ring.

The development of new synthetic routes has also been driven by the need for sustainable chemistry practices. Green chemistry principles emphasize the use of environmentally benign reagents and processes to minimize waste and energy consumption. By adopting these principles, researchers can not only improve the efficiency of their synthetic strategies but also reduce their environmental footprint.

The future prospects for 2-( {2-( {(9H-fluoren -9 -yl)methoxycarbonyl }amino )methylcycloprop yl }formamid o)-5 -methylhex -4 -enoic acid (CAS No. 2171547 -81 -0) are bright, with ongoing research exploring its potential applications across multiple disciplines. As computational tools continue to evolve and synthetic methodologies advance, new opportunities will arise for discovering novel derivatives with enhanced properties.

In conclusion,2-( {2-( {(9H-fluoren -9 -yl)methoxycarbonyl }amino )methylcycloprop yl }formamid o)-5 -methylhex -4 -enoic acid (CAS No. 2171547 -81 -0) is a structurally sophisticated compound with significant potential in pharmaceutical chemistry and beyond. Its unique combination of functional groups makes it a versatile platform for drug discovery,fluore n e derivatives, enzyme inhibition,fluorinated aromatic compounds, material science,computational chemistry, green chemistry,synthetic methodologies,and nanotechnology research.